Cas no 886501-32-2 (2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid)

• Product Name: 2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid
• CAS No: 886501-32-2
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• MDL: MFCD06660258
• CID: 3142827
• Update Time: 2025-10-29

2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid

• MDL： MFCD06660258
• Inchi： 1S/C9H6F4O3/c10-6-2-1-5(4-8(14)15)3-7(6)16-9(11,12)13/h1-3H,4H2,(H,14,15)
• InChI Key： RICXEJYYIREWPA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid

2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid: A Versatile Intermediate for Advanced Chemical Synthesis and Biomedical Research

2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid (CAS No. 886501-32-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This compound, characterized by its unique molecular structure featuring both fluoro and trifluoromethoxy substituents, serves as a critical building block in the synthesis of more complex molecules. Its CAS number 886501-32-2 is essential for precise identification in regulatory and commercial contexts, ensuring accurate tracking and quality control in supply chains. The growing interest in fluorinated compounds is driven by their enhanced stability, bioavailability, and metabolic resistance, which are pivotal in developing next-generation pharmaceuticals and high-performance materials.

The molecular architecture of 2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid incorporates a phenylacetic acid backbone modified with strategic halogenations. The 4-fluoro group contributes to electron-withdrawing effects, influencing the compound's acidity and reactivity, while the trifluoromethoxy moiety at the 3-position offers exceptional lipophilicity and chemical inertness. These properties make it an ideal candidate for designing drug intermediates that require improved membrane permeability and resistance to enzymatic degradation. Researchers often explore synthesis methods for fluorinated phenylacetic acids to optimize yields and purity, with techniques such as palladium-catalyzed cross-coupling and nucleophilic fluorination being commonly employed. This aligns with current trends in sustainable chemistry, where efficiency and minimal waste are prioritized.

In pharmaceutical applications, 2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid is extensively used as a precursor in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. Its ability to enhance bioavailability of active pharmaceutical ingredients (APIs) makes it valuable for formulations targeting chronic diseases like arthritis and cancer. For instance, incorporating this compound into drug candidates can improve their pharmacokinetic profiles, a hot topic in personalized medicine and AI-driven drug discovery. With the rise of computational tools, researchers frequently search for "fluorinated building blocks for drug design" or "CF3O-containing compounds in medicinal chemistry," highlighting its relevance in accelerating high-throughput screening and virtual compound libraries.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in the synthesis of advanced polymers and liquid crystals. The trifluoromethoxy group imparts high thermal stability and low surface energy, making it suitable for creating coatings with anti-fouling properties or materials for electronic devices. As industries shift towards green technology and sustainable materials, queries like "eco-friendly fluorinated additives" or "thermal stable polymers" have surged, underscoring the compound's role in innovations such as flexible displays and energy-efficient insulation. Its application in agrochemicals also emerges, where derived compounds act as herbicides or pesticides with reduced environmental persistence, addressing global concerns over food security and ecological impact.

The market for 2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid is expanding, driven by increased R&D investments in biotechnology and renewable energy sectors. Suppliers and manufacturers focus on scalable production processes to meet demand while adhering to regulations like REACH and FDA guidelines. Searches for "CAS 886501-32-2 suppliers" or "cost-effective synthesis of fluorinated acids" reflect industry needs for reliable sourcing and competitive pricing. Additionally, with the integration of machine learning in chemical manufacturing, optimizing reaction conditions for this compound has become a key area, reducing time and resources through predictive analytics.

Quality control and analytical characterization are crucial for 2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid, employing techniques such as NMR spectroscopy, HPLC, and mass spectrometry to ensure high purity (>98%). This is vital for applications in sensitive fields like pharmaceutical intermediates where impurities can affect efficacy and safety. The compound's stability under various storage conditions—often inquired about in searches like "storage guidelines for fluorinated acids"—makes it a dependable choice for long-term research projects. Furthermore, its compatibility with green chemistry principles, such as using solvent-free reactions or catalytic methods, aligns with broader initiatives to reduce the environmental footprint of chemical production.

In conclusion, 2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetic acid (CAS No. 886501-32-2) stands as a multifaceted compound with profound implications across diverse industries. Its unique chemical properties, driven by fluorine and trifluoromethoxy substitutions, enable breakthroughs in drug development, material science, and sustainable technologies. As research continues to evolve, this compound will likely play a pivotal role in addressing contemporary challenges, from healthcare advancements to environmental sustainability, making it a subject of enduring interest and innovation.